Cas no 398472-21-4 (methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate)

Methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate is a versatile heterocyclic ester compound featuring a 2-aminothiazole moiety linked to a propanoate group. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. The presence of both the amino and thiazole functionalities allows for further derivatization, enabling its use in constructing complex molecular architectures. Its ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. The compound’s stability and well-defined reactivity profile contribute to its utility in medicinal chemistry, where it serves as a key building block for thiazole-containing compounds with potential biological activity.
methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate structure
398472-21-4 structure
Product Name:methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate
CAS No:398472-21-4
MF:C7H10N2O2S
MW:186.231500148773
MDL:MFCD01415011
CID:3081681
PubChem ID:780427
Update Time:2025-06-07

methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Amino-thiazol-4-yl)-propionic acid methyl ester
    • methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate
    • 436099-75-1
    • Z1157651584
    • 4-thiazolepropanoic acid, 2-amino-, methyl ester, hydrobromide
    • DTXSID30354725
    • methyl 3-(2-aminothiazol-4-yl)propanoate
    • methyl3-(2-amino-1,3-thiazol-4-yl)propanoate
    • Oprea1_280227
    • DTXCID60305785
    • 398472-21-4
    • 994-489-6
    • Oprea1_747148
    • ALBB-027785
    • BBL037038
    • G38225
    • F2158-0134
    • STK086842
    • HMS1681N02
    • EN300-90061
    • AKOS000276585
    • MDL: MFCD01415011
    • Inchi: 1S/C7H10N2O2S/c1-11-6(10)3-2-5-4-12-7(8)9-5/h4H,2-3H2,1H3,(H2,8,9)
    • InChI Key: JWDGXHZFNYKFGE-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)CCC(=O)OC

Computed Properties

  • Exact Mass: 186.04629874Da
  • Monoisotopic Mass: 186.04629874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 93.5Ų

methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M292986-100mg
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$ 50.00 2022-06-04
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Enamine
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Enamine
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